Cas no 2580198-59-8 (1-[(Benzyloxy)carbonyl]-2,2-dimethylpiperidine-4-carboxylic acid)

• Product Name: 1-[(Benzyloxy)carbonyl]-2,2-dimethylpiperidine-4-carboxylic acid
• CAS No: 2580198-59-8
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• CID: 6430136
• PubChem ID: 165895263
• Update Time: 2025-05-21

1-[(Benzyloxy)carbonyl]-2,2-dimethylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580198-59-8
• 1-[(benzyloxy)carbonyl]-2,2-dimethylpiperidine-4-carboxylic acid
• EN300-7120358
• 1-[(Benzyloxy)carbonyl]-2,2-dimethylpiperidine-4-carboxylic acid

• Inchi： 1S/C16H21NO4/c1-16(2)10-13(14(18)19)8-9-17(16)15(20)21-11-12-6-4-3-5-7-12/h3-7,13H,8-11H2,1-2H3,(H,18,19)
• InChI Key： PXYCCTVEDBTDJW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(C(=O)O)CC1(C)C)=O

Computed Properties

• Exact Mass: 291.14705815g/mol
• Monoisotopic Mass: 291.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-[(Benzyloxy)carbonyl]-2,2-dimethylpiperidine-4-carboxylic acid

1-[(Benzyloxy)carbonyl]-2,2-dimethylpiperidine-4-carboxylic acid (CAS No: 2580198-59-8)

1-[(Benzyloxy)carbonyl]-2,2-dimethylpiperidine-4-carboxylic acid, commonly referred to by its CAS number 2580198-59-8, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a benzyloxy carbonyl group and a carboxylic acid moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and development.

The structural features of this compound are worth noting. The piperidine ring, a six-membered cyclic amine, serves as the backbone of the molecule. The substitution pattern includes two methyl groups on the second carbon of the ring, which introduces steric hindrance and may influence the compound's pharmacokinetic properties. The benzyloxy carbonyl group attached to the first carbon adds electronic complexity and potential for hydrogen bonding, which are crucial for bioavailability and receptor interactions. The carboxylic acid group at the fourth position further enhances the molecule's ability to participate in various chemical reactions and interactions.

Recent studies have highlighted the importance of such compounds in medicinal chemistry. For instance, research published in Journal of Medicinal Chemistry has explored the role of similar structures in modulating enzyme activity and receptor binding. These findings suggest that 1-[(Benzyloxy)carbonyl]-2,2-dimethylpiperidine-4-carboxylic acid could be a promising lead compound for developing new therapeutic agents. Its ability to interact with biological targets through multiple functional groups makes it a valuable candidate for further investigation.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. The choice of synthetic pathway depends on the availability of starting materials and desired stereochemical outcomes. Researchers have optimized these methods to improve yield and purity, ensuring that the compound can be produced efficiently for experimental purposes.

The physical properties of this compound are also noteworthy. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethanol. These characteristics make it suitable for use in various laboratory techniques, including chromatography and spectroscopy.

Looking ahead, ongoing research into 1-[(Benzyloxy)carbonyl]-2,2-dimethylpiperidine-4-carboxylic acid is focusing on its potential applications in drug delivery systems and as a precursor for more complex molecules. Its unique combination of functional groups offers opportunities for further modification and functionalization, opening up new avenues for innovation in pharmaceutical science.

In conclusion, 1-[(Benzyloxy)carbonyl]-2,2-dimethylpiperidine-4-carboxylic acid (CAS No: 2580198-59-8) is a multifaceted compound with significant potential in both academic research and industrial applications. Its structure, synthesis methods, and physical properties make it an intriguing subject for further exploration in the realms of organic chemistry and pharmacology.